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Compound of Interest

Compound Name: Longikaurin E

Cat. No.: B608631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Longikaurin E, a naturally occurring ent-kauranoid diterpenoid, has emerged as a compound

of significant interest in the scientific community. Isolated from plants of the Isodon genus, its

complex chemical architecture and potent biological activities have made it a focal point for

research, particularly in the realm of oncology. This technical guide provides a comprehensive

overview of Longikaurin E, focusing on its fundamental chemical properties, and laying the

groundwork for a deeper exploration of its therapeutic potential.

Core Chemical Identifiers
The foundational step in the study of any chemical entity is the precise identification through

standardized nomenclature and structural representation. Longikaurin E is unequivocally

identified by its Chemical Abstracts Service (CAS) number and its molecular formula, which are

crucial for database searches, regulatory submissions, and unambiguous scientific

communication.

Identifier Value Source(s)

CAS Number 77949-42-9 [1][2][3][4]

Molecular Formula C₂₂H₃₀O₆ [1][2][3][4]

Molecular Weight 390.48 g/mol [3][4]
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The molecular formula, C₂₂H₃₀O₆, reveals a carbon-rich structure with a significant degree of

oxygenation, hinting at the presence of multiple functional groups that are key to its biological

interactions. The total synthesis of Longikaurin E has been successfully achieved, providing a

pathway for structural modifications and the generation of analogues for further investigation.[5]

[6]

A deeper dive into the biological activities and mechanisms of action of Longikaurin E reveals

its potential as a modulator of critical cellular pathways. Preliminary studies have indicated its

involvement in the inhibition of the NF-κB signaling pathway and the induction of apoptosis via

mitochondrial pathways. However, a detailed exposition of the quantitative data from these

biological assays and the specific experimental protocols employed is essential for the

replication and advancement of this research. Further investigation is required to elucidate the

full spectrum of its signaling pathway interactions and to present this information in a clear,

visual format for enhanced comprehension.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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